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Compound of Interest

Compound Name:
4'-Methoxy-3-(4-

methylphenyl)propiophenone

Cat. No.: B010519 Get Quote

Technical Guide on 4'-Methoxypropiophenone
Disclaimer: Publicly available scientific literature and chemical databases lack information on

the specific compound 4'-Methoxy-3-(4-methylphenyl)propiophenone, including its CAS

number and experimental data. Therefore, this technical guide focuses on the closely related

and well-documented compound, 4'-Methoxypropiophenone (CAS Number: 121-97-1).

This guide provides an in-depth overview of 4'-Methoxypropiophenone, intended for

researchers, scientists, and professionals in drug development. It covers the compound's

chemical and physical properties, a detailed experimental protocol for its synthesis, and its

known applications.

Core Compound: 4'-Methoxypropiophenone
CAS Number: 121-97-1[1][2]

Physicochemical Properties
The quantitative properties of 4'-Methoxypropiophenone are summarized in the table below,

compiled from various chemical data sources.
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Property Value References

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1]

Appearance
Clear colorless to amber liquid

/ White crystal
[2][3]

Melting Point 27-29 °C [1][2]

Boiling Point 273-275 °C [1][2]

Density 0.937 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.5465 [1][2]

Flash Point 61 °C (141.8 °F) - closed cup [1]

Solubility

Soluble in chloroform and ethyl

acetate. Sparingly soluble in

water.

[2][3][4]

Synthesis of 4'-Methoxypropiophenone
4'-Methoxypropiophenone is commonly synthesized via a Friedel-Crafts acylation reaction. The

following protocol is based on established chemical synthesis methods.

Experimental Protocol: Friedel-Crafts Acylation

Materials:

Anisole (C₇H₈O)

Propionyl chloride (C₃H₅ClO)

Anhydrous aluminum chloride (AlCl₃)

1,2-Dichloroethane (as solvent)

Hydrochloric acid (HCl), concentrated
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Sodium hydroxide (NaOH), 2% solution

Ice

Water

Equipment:

Round-bottom flask equipped with a stirrer, thermometer, condenser, and dropping funnel

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask fitted with the necessary apparatus, add 525 ml of

1,2-dichloroethane and 209 g of anhydrous aluminum chloride.

Addition of Acyl Chloride: Cool the mixture to 0 °C using an ice bath. Slowly add 127 g of

propionyl chloride through the dropping funnel over a period of 75 minutes, ensuring the

temperature is maintained between 0-5 °C.

Addition of Anisole: After the addition is complete, allow the reaction mixture to warm to 18

°C. Then, add 141.6 g of anisole over 2 hours while maintaining the temperature at 20 °C.

Reaction Time: Let the mixture stand for 12 hours to allow the reaction to proceed to

completion.

Work-up: Pour the reaction product into a mixture of 800 g of ice, 130 ml of water, and 130

ml of concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the aqueous phase and

extract it twice with 250 ml portions of 1,2-dichloroethane.

Washing: Combine the organic phases and wash them three times with 200 ml portions of a

2% sodium hydroxide solution, followed by a wash with 250 ml of water.
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Purification: Remove the solvent (1,2-dichloroethane) by evaporation under vacuum. The

resulting residue is then purified by distillation over a 25 cm column to yield pure 4'-

methoxypropiophenone.

Experimental Workflow Diagram
The synthesis of 4'-Methoxypropiophenone can be visualized as the following workflow:
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Caption: Workflow for the synthesis of 4'-Methoxypropiophenone.

Biological Activity and Applications
4'-Methoxypropiophenone is primarily utilized as a chemical intermediate in various industrial

syntheses.[3]

Pharmaceutical Synthesis: It serves as a key building block in the production of various

pharmaceutical compounds.[3]

Fragrance and Flavoring: The compound is a precursor in the synthesis of agents used in

the cosmetic and food industries.

Organic Synthesis: It is a versatile reagent for creating more complex molecules in chemical

research.[3]

While one source suggests potential anticancer activity for 4'-Methoxypropiophenone, this

claim is not substantiated with detailed experimental data or citations in the available literature.

[5] Currently, there are no documented studies detailing its specific mechanism of action or its

effects on biological signaling pathways. Further research is required to elucidate any potential

pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4'-Methoxy-3-(4-methylphenyl)propiophenone CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010519#4-methoxy-3-4-methylphenyl-
propiophenone-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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